Cas no 143163-72-8 (2-(bromomethyl)-5-chloro-1,3-benzothiazole)

• Product Name: 2-(bromomethyl)-5-chloro-1,3-benzothiazole
• CAS No: 143163-72-8
• MF: C₈H₅BrClNS
• MW: 262.553998708725
• MDL: MFCD11217325
• CID: 1083786
• PubChem ID: 15292313
• Update Time: 2025-05-21

2-(bromomethyl)-5-chloro-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-chlorobenzothiazole
• 2-(Bromomethyl)-5-chloro-1,3-benzothiazole
• AKOS022182346
• ICZQQYOEDNQIAD-UHFFFAOYSA-N
• SCHEMBL7461310
• 2-(Bromomethyl)-5-chlorobenzo[d]thiazole
• 2-bromomethyl-5-chloro-1,3-benzothiazole
• EN300-99115
• DTXSID40571062
• DA-10355
• 2-bromomethyl-5-chlorobenzothiazole
• 143163-72-8
• 2-(bromomethyl)-5-chloro-1,3-benzothiazole

• MDL： MFCD11217325
• Inchi： 1S/C8H5BrClNS/c9-4-8-11-6-3-5(10)1-2-7(6)12-8/h1-3H,4H2
• InChI Key： ICZQQYOEDNQIAD-UHFFFAOYSA-N
• SMILES： BrCC1=NC2C=C(C=CC=2S1)Cl

Computed Properties

• Exact Mass: 260.90146g/mol
• Monoisotopic Mass: 260.90146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(bromomethyl)-5-chloro-1,3-benzothiazole

Recent Advances in the Application of 2-(Bromomethyl)-5-chloro-1,3-benzothiazole (CAS: 143163-72-8) in Chemical Biology and Pharmaceutical Research

2-(Bromomethyl)-5-chloro-1,3-benzothiazole (CAS: 143163-72-8) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This heterocyclic compound, characterized by its bromomethyl and chloro substituents, serves as a key building block for the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, antimicrobial agents, and fluorescent probes, highlighting its broad applicability in pharmaceutical research.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 2-(bromomethyl)-5-chloro-1,3-benzothiazole as a precursor for the synthesis of novel benzothiazole-based kinase inhibitors. The researchers utilized this compound to introduce the benzothiazole moiety into their target molecules, which exhibited potent inhibitory activity against several cancer-related kinases. The bromomethyl group was particularly instrumental in facilitating further functionalization through nucleophilic substitution reactions, enabling the rapid generation of diverse analogs for structure-activity relationship studies.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the development of new antibacterial agents derived from 2-(bromomethyl)-5-chloro-1,3-benzothiazole. The study highlighted the compound's role in the synthesis of benzothiazole derivatives with enhanced membrane permeability and target specificity against Gram-positive bacteria. The chloro substituent was found to contribute significantly to the compounds' metabolic stability, while the bromomethyl group allowed for efficient conjugation with various pharmacophores.

Another innovative application was reported in ACS Chemical Biology (2023), where researchers employed 2-(bromomethyl)-5-chloro-1,3-benzothiazole as a starting material for developing fluorescent probes targeting cellular thiols. The benzothiazole core provided excellent photophysical properties, while the reactive bromomethyl group enabled selective labeling of thiol-containing biomolecules. These probes demonstrated superior sensitivity and selectivity compared to conventional reagents, offering new tools for studying redox biology and protein modifications.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation and handling of 2-(bromomethyl)-5-chloro-1,3-benzothiazole. A 2024 study in Organic Process Research & Development described improved synthetic protocols that enhance yield and purity while minimizing the formation of byproducts. These methodological improvements are particularly important given the compound's sensitivity to moisture and light, which can affect its reactivity in subsequent transformations.

Looking forward, the unique structural features of 2-(bromomethyl)-5-chloro-1,3-benzothiazole continue to inspire novel applications in drug discovery and chemical biology. Its dual functionality (bromomethyl and chloro groups) on the electron-deficient benzothiazole ring makes it particularly valuable for designing compounds with specific electronic and steric properties. Ongoing research is exploring its potential in targeted drug delivery systems and as a scaffold for developing covalent inhibitors, suggesting that this compound will remain an important tool in medicinal chemistry for years to come.